Cas no 1311677-28-7 (N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide)

• Product Name: N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide
• CAS No: 1311677-28-7
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 5821479
• PubChem ID: 53566078
• Update Time: 2025-06-08

N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide
• 1311677-28-7
• Z1000017660
• N-(cyanomethyl)-4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide
• AKOS032971440
• EN300-26680420

• Inchi： 1S/C15H16N4O/c1-11-10-12(2)19(17-11)14-6-4-13(5-7-14)15(20)18(3)9-8-16/h4-7,10H,9H2,1-3H3
• InChI Key： WKZQBHHDDHXKAY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C(C)=CC(C)=N1)N(C)CC#N

Computed Properties

• Exact Mass: 268.13241115g/mol
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide

Comprehensive Overview of N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide (CAS No. 1311677-28-7)

N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide (CAS No. 1311677-28-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a cyanomethyl group with a 3,5-dimethyl-1H-pyrazol-1-yl substituent, offering a versatile scaffold for further chemical modifications.

The growing interest in N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide is partly driven by the increasing demand for novel small-molecule inhibitors and biologically active compounds. In recent years, the pharmaceutical industry has focused on developing targeted therapies, and this compound's structural features make it a promising candidate for such applications. Its CAS No. 1311677-28-7 is frequently referenced in scientific literature, highlighting its relevance in contemporary research.

One of the key reasons for the compound's popularity is its potential role in addressing drug resistance, a major challenge in modern medicine. Researchers are investigating whether derivatives of N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide can overcome resistance mechanisms in various diseases. This aligns with current trends in precision medicine and personalized therapeutics, where tailored solutions are sought to improve treatment outcomes.

From a synthetic chemistry perspective, the compound's cyanomethyl group offers opportunities for further functionalization, making it a valuable intermediate in multi-step synthesis. Its pyrazole ring is also noteworthy, as this heterocycle is a common motif in many FDA-approved drugs. The combination of these features positions CAS No. 1311677-28-7 as a compound of interest for both academic and industrial researchers.

In addition to its pharmaceutical potential, N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide is also studied for its physicochemical properties. Understanding its solubility, stability, and bioavailability is crucial for optimizing its use in drug formulations. These properties are often searched by professionals in the field, reflecting the compound's practical significance.

The compound's relevance extends to the broader context of green chemistry and sustainable synthesis. As the scientific community emphasizes environmentally friendly practices, researchers are exploring efficient and eco-friendly methods to produce N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide. This aligns with global efforts to reduce the environmental impact of chemical manufacturing.

Another area of interest is the compound's potential applications in cancer research. Given the rising prevalence of cancer worldwide, there is a pressing need for new therapeutic agents. Preliminary studies suggest that derivatives of CAS No. 1311677-28-7 may exhibit anti-proliferative effects, making them worthy of further investigation. This has led to increased searches for related terms such as pyrazole-based anticancer agents and benzamide derivatives in oncology.

Furthermore, the compound's role in neurological disorders is another hot topic. With neurodegenerative diseases like Alzheimer's and Parkinson's on the rise, scientists are keen to explore whether N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide or its analogs can modulate key pathways involved in these conditions. This has sparked interest in queries like pyrazole compounds for neuroprotection and benzamide derivatives in CNS research.

In summary, N-(cyanomethyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylbenzamide (CAS No. 1311677-28-7) is a multifaceted compound with broad applications in drug discovery, cancer research, and neurological studies. Its unique structural features and potential therapeutic benefits make it a subject of ongoing research and a valuable asset in the scientific community. As interest in targeted therapies and sustainable chemistry grows, this compound is likely to remain at the forefront of innovative research.